Cas no 12365-92-3 (4,7-Dichloroquinolinium tribromide)

• Product Name: 4,7-Dichloroquinolinium tribromide
• CAS No: 12365-92-3
• MF: C₉H₆Br₃Cl₂N
• MW: 438.768638134003
• CID: 231692
• PubChem ID: 16204956
• Update Time: 2025-04-19

4,7-Dichloroquinolinium tribromide Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichloroquinolinium tribromide
• 4,7-dichloroquinoline hydrobromide perbromide
• EINECS 235-612-9
• 12365-92-3
• 4,7-dichloroquinoline;molecular bromine;hydrobromide
• 4,7-dichloroquinolin-1-ium;tribromide

• Inchi： 1S/C9H5Cl2N.3BrH/c10-6-1-2-7-8(11)3-4-12-9(7)5-6;;;/h1-5H;3*1H/p-2
• InChI Key： JTCWWYAEIUMBEK-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[Br-].ClC1C=C[NH+]=C2C=C(C=CC2=1)Cl

Computed Properties

• Exact Mass: 428.6958
• Monoisotopic Mass: 434.742742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 14.1